molecular formula C21H28ClN3O4S2 B2437508 6-Propyl-2-(3-tosylpropanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride CAS No. 1330299-42-7

6-Propyl-2-(3-tosylpropanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

Cat. No.: B2437508
CAS No.: 1330299-42-7
M. Wt: 486.04
InChI Key: WZFUHPDHIXKFNZ-UHFFFAOYSA-N
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Description

6-Propyl-2-(3-tosylpropanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H28ClN3O4S2 and its molecular weight is 486.04. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of this compound is bacterial wilt in tomatoes caused by Ralstonia solanacearum . This pathogen is a significant concern in the agricultural sector due to its widespread prevalence and impact on hundreds of plant species .

Mode of Action

The compound interacts with its target through a series of complex biochemical reactions. The structure-activity relationship analysis indicates that the positions and types of substituents on the aromatic rings of the compound strongly influence their biological activity . For instance, a specific analog of the compound, with a chloro group at the para position on ring C and hydroxyl group at the ortho position on ring A, was found to be exceptionally effective against R. solanacearum .

Biochemical Pathways

The compound affects the biochemical pathways related to disease resistance in tomato plants. It significantly enhances disease resistance in tomato plants infected with R. solanacearum . The compound’s amide linkage appears to contribute to its high potency .

Pharmacokinetics

The compound’s effectiveness against bacterial wilt pathogens, especially when used to treat seeds, suggests it may have favorable absorption, distribution, metabolism, and excretion properties .

Result of Action

The compound promotes vegetative and reproductive growth of tomato plants, increasing seed germination and seedling vigor . In plants mechanically infected with bacteria, the compound substantially reduces the percentage of infection, pathogen quantity in young tissue, and disease progression .

Properties

IUPAC Name

2-[3-(4-methylphenyl)sulfonylpropanoylamino]-6-propyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H27N3O4S2.ClH/c1-3-10-24-11-8-16-17(13-24)29-21(19(16)20(22)26)23-18(25)9-12-30(27,28)15-6-4-14(2)5-7-15;/h4-7H,3,8-13H2,1-2H3,(H2,22,26)(H,23,25);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WZFUHPDHIXKFNZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)C.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H28ClN3O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

486.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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